Cas no 899918-69-5 (3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione)

• Product Name: 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione
• CAS No: 899918-69-5
• MF: C₂₁H₁₇BrCl₂N₂OS
• MW: 496.247481107712
• CID: 5489714
• PubChem ID: 46247015
• Update Time: 2025-11-01

3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• [2-(4-bromophenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(3,4-dichlorophenyl)methanone
• F3168-1001
• AKOS001793737
• 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• 899918-69-5
• 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione

• Inchi： 1S/C21H17BrCl2N2OS/c22-15-7-4-13(5-8-15)18-20(28)26(21(25-18)10-2-1-3-11-21)19(27)14-6-9-16(23)17(24)12-14/h4-9,12H,1-3,10-11H2
• InChI Key： XBMXCMUDXKTUGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(N(C(C2C=CC(=C(C=2)Cl)Cl)=O)C2(CCCCC2)N=1)=S

Computed Properties

• Exact Mass: 493.96220g/mol
• Monoisotopic Mass: 493.96220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione

Introduction to 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No. 899918-69-5)

3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No. 899918-69-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The unique structural features of this compound make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione consists of a spirocyclic core with a bromophenyl and dichlorobenzoyl substituent. The bromine and chlorine atoms introduce significant electronic effects, which can influence the compound's reactivity and biological activity. The spirocyclic framework provides additional conformational rigidity, which can enhance the compound's binding affinity to specific biological targets.

Recent studies have explored the potential of 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione as an inhibitor of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. The researchers found that the compound effectively inhibited the activity of several kinases, including AKT and MAPK, which are known to play crucial roles in tumor growth and metastasis.

In addition to its potential as an anticancer agent, 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione have also been investigated to assess its suitability for drug development. Studies have shown that the compound has favorable solubility and permeability characteristics, which are essential for oral bioavailability. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described a multi-step synthetic route that involves the condensation of 3-aminoindole with 3,4-dichlorobenzoyl chloride followed by cyclization with 1-bromo-4-chlorobenzene. This synthetic method provides a scalable and efficient approach to produce the compound in high purity for further biological evaluation.

The potential applications of 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione extend beyond its use as a therapeutic agent. The compound's unique structural features make it an attractive scaffold for drug discovery efforts aimed at identifying new lead compounds with improved potency and selectivity. Researchers are actively exploring structure-activity relationships (SAR) to optimize the compound's pharmacological properties and develop more effective derivatives.

In conclusion, 3-(4-bromophenyl)-1-(3,4-dichlorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No. 899918-69-5) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.